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Compound of Interest

Compound Name: Meta-fluoro 4-ANBP

CAS No.: 131587-28-5

Cat. No.: B2601749

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Meta-fluoro 4-ANBP (also known as m-fluoro 4-ANBP or Despropionyl N-benzyl meta-fluoro

norfentanyl) is an analytical reference standard with a chemical structure similar to known

opioids.[1][2][3] It is identified as a potential impurity in the synthesis of N-benzyl meta-fluoro

norfentanyl.[1] Given its structural similarity to potent opioids, sensitive and selective detection

methods are crucial for its identification in various matrices, including forensic samples and

pharmaceutical process monitoring. High-resolution mass spectrometry (HRMS) offers the

necessary specificity and sensitivity for the unambiguous identification and quantification of

such emerging psychoactive substances and synthetic impurities.[4][5][6] This application note

provides a detailed protocol for the analysis of Meta-fluoro 4-ANBP using a liquid

chromatography-quadrupole time-of-flight mass spectrometer (LC-QTOF-MS).
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Property Value Reference

Formal Name

N-(3-fluorophenyl)-1-

(phenylmethyl)-4-

piperidinamine

[1]

CAS Number 131587-28-5 [1]

Molecular Formula C18H21FN2 [1]

Formula Weight 284.4 [1]

Purity ≥98% [1]

λmax 250 nm [1]

Synonyms

m-fluoro 4-ANBP, Despropionyl

N-benzyl meta-fluoro

norfentanyl

[1]

Experimental Protocols
Sample Preparation
A simple "dilute-and-shoot" method is often sufficient for the analysis of reference standards.

For more complex matrices such as biological fluids, a protein precipitation or solid-phase

extraction (SPE) may be necessary.

Materials:

Meta-fluoro 4-ANBP reference standard

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

0.22 µm syringe filters

Protocol for Standard Solution:
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Prepare a stock solution of Meta-fluoro 4-ANBP in methanol at a concentration of 1 mg/mL.

Create a working solution of 1 µg/mL by diluting the stock solution with a 50:50 mixture of

methanol and water.

For calibration standards, perform serial dilutions of the working solution to achieve

concentrations ranging from 0.1 ng/mL to 100 ng/mL.

Acidify the final solutions with 0.1% formic acid to improve ionization.

Filter the solutions through a 0.22 µm syringe filter before injection.

Liquid Chromatography
Instrumentation:

High-performance liquid chromatography (HPLC) system

Parameters:

Parameter Value

Column C18 column (e.g., 2.1 x 50 mm, 1.7 µm)

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient

5% B to 95% B over 5 minutes, hold at 95% B

for 2 minutes, return to 5% B and re-equilibrate

for 3 minutes

Flow Rate 0.4 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

High-Resolution Mass Spectrometry
Instrumentation:
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Quadrupole Time-of-Flight (QTOF) Mass Spectrometer with Electrospray Ionization (ESI)

Parameters:

Parameter Value

Ionization Mode Positive Electrospray Ionization (ESI+)

Capillary Voltage 3.5 kV

Source Temperature 150 °C

Desolvation Temperature 500 °C

Cone Gas Flow 50 L/hr

Desolvation Gas Flow 800 L/hr

Acquisition Mode Data-Dependent MS/MS (Auto-MS/MS)

MS Scan Range m/z 50-600

MS/MS Scan Range m/z 50-400

Collision Energy Ramped from 10 to 40 eV

Lock Mass
Leucine enkephalin (m/z 556.2771) for internal

calibration

Data Presentation
Expected HRMS Data

Parameter Expected Value

[M+H]+ (Exact Mass) 285.1761

Retention Time
~4.5 minutes (dependent on specific LC

conditions)

Predicted Fragmentation Pattern
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The following table outlines the predicted major fragment ions for Meta-fluoro 4-ANBP based

on common fragmentation pathways for similar structures.

Fragment Ion Proposed Structure Predicted m/z

C7H7+ Tropylium ion 91.0542

C6H6FN+ Fluorophenylaminium ion 111.0499

C11H15N+ Benzylpiperidinyl fragment 161.1204

C12H16FN2+ [M+H - C6H5CH2]+ 207.1301

Visualizations
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Sample Preparation

Instrumental Analysis

Data Processing & Identification

Reference Standard 1 mg/mL Stock Solution 1 µg/mL Working Solution Calibration Standards
(0.1-100 ng/mL) Acidify with 0.1% Formic Acid Filter (0.22 µm) HPLC Separation

(C18 Column)
QTOF-MS Detection

(ESI+)
MS Scan

(m/z 50-600)

Data-Dependent MS/MS
(Collision Energy 10-40 eV)

Data Acquisition

Exact Mass Determination
([M+H]+ = 285.1761)

Fragmentation Pattern Analysis

Retention Time Confirmation

Compound Identification

Click to download full resolution via product page

Caption: Experimental workflow for the HRMS analysis of Meta-fluoro 4-ANBP.
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Caption: Representative μ-opioid receptor signaling pathway.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b2601749/docs?utm_src=pdf-body-img#application-note-high-resolution-mass-spectrometry-of-meta-fluoro-4-anbp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2601749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Discussion
The described method provides a robust and sensitive approach for the detection and

identification of Meta-fluoro 4-ANBP. The use of high-resolution mass spectrometry allows for

the determination of the exact mass of the protonated molecule ([M+H]+) with high accuracy, a

key factor in identifying unknown compounds and distinguishing between isobaric

interferences.[7] The fragmentation pattern obtained through data-dependent MS/MS provides

structural information that further confirms the identity of the analyte. This untargeted screening

approach is particularly valuable for the analysis of designer drugs and their metabolites, as it

does not rely on pre-existing spectral libraries which may not contain data for novel

compounds.[4][8] The structural similarity of Meta-fluoro 4-ANBP to fentanyl analogs suggests

that it may act as an agonist at opioid receptors, modulating downstream signaling pathways to

produce physiological effects. The provided diagram illustrates a typical signaling cascade

initiated by the activation of μ-opioid receptors.

Conclusion
This application note details a comprehensive high-resolution mass spectrometry protocol for

the analysis of Meta-fluoro 4-ANBP. The combination of liquid chromatography with QTOF-

MS provides the necessary selectivity and sensitivity for the unambiguous identification of this

compound. The methodologies and data presented can be adapted by researchers in forensic

science, toxicology, and pharmaceutical development for the analysis of Meta-fluoro 4-ANBP
and other emerging synthetic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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